2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid

• IUPAC Name: 3,5-dibromo-2-[(4-phenylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C20H13Br2NO3/c21-15-10-16(20(25)26)18(17(22)11-15)23-19(24)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-11H,(H,23,24)(H,25,26)
• InChI Key: KREHFIDVXHPPLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3Br)Br)C(=O)O
• Molecular Formula: C20H13Br2NO3
• Molecular Weight: 475.1 g/mol

Description

2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid, also known as BRB-NH2, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is not fully understood, but it is believed to bind to the hydrophobic pockets of amyloid fibrils through its biphenyl moiety. This binding induces a conformational change in the molecule, which results in fluorescence emission. The selectivity of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid for amyloid fibrils is thought to be due to the presence of specific amino acid residues in the fibrils that interact with the biphenyl moiety.
Biochemical and Physiological Effects:
2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been shown to have low toxicity and is not known to have any significant physiological effects. However, it is important to note that the compound has not been extensively studied for its potential toxicity and should be handled with caution in laboratory settings.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is its selectivity for amyloid fibrils, which makes it a valuable tool for the detection and monitoring of neurodegenerative diseases. Additionally, the compound is relatively easy to synthesize and has low toxicity. However, one limitation of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid. One area of interest is the development of new fluorescent probes based on the structure of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid for the detection of other protein aggregates associated with different diseases. Additionally, further studies are needed to understand the mechanism of action of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid and to optimize its selectivity and sensitivity for amyloid fibrils. Finally, the potential toxicity of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid should be further investigated to ensure its safe use in laboratory settings.
In conclusion, 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is a valuable tool for scientific research due to its potential applications in the detection and monitoring of neurodegenerative diseases. While there is still much to be learned about the mechanism of action and potential toxicity of this compound, its selectivity for amyloid fibrils and low toxicity make it a promising area of research for the future.

Scientific Research Applications

2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for the detection of amyloid fibrils. Amyloid fibrils are protein aggregates that are associated with several neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a valuable tool for the detection and monitoring of these diseases.